molecular formula C22H17F3N4O4 B2644845 3-benzyl-5-methyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide CAS No. 921807-92-3

3-benzyl-5-methyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

Cat. No.: B2644845
CAS No.: 921807-92-3
M. Wt: 458.397
InChI Key: YWVWUCANYPGIDS-UHFFFAOYSA-N
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Description

The compound “3-benzyl-5-methyl-2,4-dioxo-N-(4-(trifluoromethoxy)phenyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .


Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name, but without specific resources, it’s challenging to provide a detailed structural analysis .

Scientific Research Applications

Synthesis and Biological Activities

  • Novel heterocyclic compounds derived from visnagenone and khellinone, including thiazolopyrimidines, have been synthesized and evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, showing potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
  • Research on tetrahydrobenzo[b]thiophene derivatives under microwave irradiation has led to the development of novel tetrahydrobenzothienopyrimidine derivatives, indicating the potential for chemical innovation and pharmaceutical application (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).

Molecular Design and Chemical Synthesis

  • A study on the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides showcases advanced methodologies for designing and synthesizing pyrazolo[1,5-a]pyrimidine derivatives, relevant for medicinal chemistry and drug design (Drev et al., 2014).

Structural Analysis and Property Studies

  • Research on thiazolo[3,2-a]pyrimidines has provided insights into their structural modifications, supramolecular aggregation, and conformational features, contributing to the understanding of their chemical and physical properties (Nagarajaiah & Begum, 2014).

Anticancer and Anti-inflammatory Agents

  • Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, highlighting the therapeutic potential of pyrazolopyrimidine frameworks in treating cancer and inflammation (Rahmouni et al., 2016).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources .

Properties

IUPAC Name

3-benzyl-5-methyl-2,4-dioxo-N-[4-(trifluoromethoxy)phenyl]-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H17F3N4O4/c1-28-12-16(19(30)26-14-7-9-15(10-8-14)33-22(23,24)25)17-18(28)20(31)29(21(32)27-17)11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,26,30)(H,27,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YWVWUCANYPGIDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C2=C1C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)OC(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H17F3N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

458.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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